Cas no 33667-10-6 (2-Butanone,4-ethoxy-3-hydroxy-)

• Product Name: 2-Butanone,4-ethoxy-3-hydroxy-
• CAS No: 33667-10-6
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 294410
• Update Time: 2024-01-27

2-Butanone,4-ethoxy-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-ethoxy-3-hydroxy-
• 2-Butanone, 4-ethoxy-3-hydroxy- (8CI)

• Inchi： 1S/C6H12O3/c1-3-9-4-6(8)5(2)7/h6,8H,3-4H2,1-2H3
• InChI Key： AMQBQBPIJUWQPB-UHFFFAOYSA-N
• SMILES： CC(=O)C(O)COCC

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53